Cas no 1023648-24-9 (Diethyl 2-[2-[2-chloro-4-(3-phenylmethoxyphenyl)sulfanylphenyl]ethyl]-2-fluoropropanedioate)

• Product Name: Diethyl 2-[2-[2-chloro-4-(3-phenylmethoxyphenyl)sulfanylphenyl]ethyl]-2-fluoropropanedioate
• CAS No: 1023648-24-9
• MF: C₂₈H₂₈ClFO₅S
• MW: 531.035329818726
• CID: 1133028
• PubChem ID: 50999348
• Update Time: 2025-06-12

Diethyl 2-[2-[2-chloro-4-(3-phenylmethoxyphenyl)sulfanylphenyl]ethyl]-2-fluoropropanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-[2-[2-chloro-4-(3-phenylmethoxyphenyl)sulfanylphenyl]ethyl]-2-fluoropropanedioate
• 2-(2-{4-[3-(benzyloxy)phenylthio]-2-chlorophenyl}ethyl)-2-fluoromalonic acid diethyl ester
• 2-{2-[4-(3-Benzyloxy-phenylsulfanyl)-2-chloro-phenyl]-ethyl}-2-fluoro-malonic acid diethyl ester
• DIETHYL 2-(2-[4-(3-BENZYLOXYPHENYLSULFANYL)-2-CHLOROPHENYL]-ETHYL)-2-FLUORO-MALONATE
• 2-(2-[4-(3-BENZYLOXY-PHENYLSULFANYL)-2-CHLORO-PHENYL]-ETHYL)-2-FLUORO-MALONIC ACID DIETHYL ESTER
• DTXSID60679478
• 1023648-24-9
• Diethyl [2-(4-{[3-(benzyloxy)phenyl]sulfanyl}-2-chlorophenyl)ethyl](fluoro)propanedioate
• 2-{2-[4-(3-Benzyloxy-phenylsulfanyl)-2-chloro-phenyl]-ethyl}-2-fluoro-malonicaciddiethylester
• Diethyl 2-{2-[4-(3-benzyloxyphenylsulfanyl)-2-chlorophenyl]-ethyl}-2-fluoro-malonate
• DB-313438

• MDL： MFCD11501305
• Inchi： 1S/C28H28ClFO5S/c1-3-33-26(31)28(30,27(32)34-4-2)16-15-21-13-14-24(18-25(21)29)36-23-12-8-11-22(17-23)35-19-20-9-6-5-7-10-20/h5-14,17-18H,3-4,15-16,19H2,1-2H3
• InChI Key： KFGOPSCKQMQXDD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCC(C(=O)OCC)(C(=O)OCC)F)SC1C=CC=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 530.13300
• Monoisotopic Mass: 530.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 14
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1A^2
• XLogP3: 7.6

Experimental Properties

• PSA: 87.13000
• LogP: 6.83730

Additional information on Diethyl 2-[2-[2-chloro-4-(3-phenylmethoxyphenyl)sulfanylphenyl]ethyl]-2-fluoropropanedioate

Diethyl 2-[2-[2-chloro-4-(3-phenylmethoxyphenyl)sulfanylphenyl]ethyl]-2-fluoropropanedioate (CAS No. 1023648-24-9): A Comprehensive Overview

Diethyl 2-[2-[2-chloro-4-(3-phenylmethoxyphenyl)sulfanylphenyl]ethyl]-2-fluoropropanedioate, identified by its CAS number 1023648-24-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple functional groups such as chloro, fluoro, and sulfanyl substituents. These features contribute to its unique chemical properties and potential biological activities, making it a subject of extensive research and development.

The molecular structure of Diethyl 2-[2-[2-chloro-4-(3-phenylmethoxyphenyl)sulfanylphenyl]ethyl]-2-fluoropropanedioate is a testament to the ingenuity of modern synthetic chemistry. The presence of a fluoro atom, in particular, is noteworthy as fluorine-containing compounds often exhibit enhanced metabolic stability and improved pharmacokinetic profiles. This characteristic has made such molecules highly desirable in the development of novel therapeutic agents. The compound's backbone, featuring a propandiatoate moiety, further enhances its versatility, allowing for diverse modifications and functionalizations that can tailor its biological properties.

In recent years, there has been a surge in the investigation of sulfur-containing heterocycles due to their remarkable biological activity. The sulfanyl group in Diethyl 2-[2-[2-chloro-4-(3-phenylmethoxyphenyl)sulfanylphenyl]ethyl]-2-fluoropropanedioate plays a crucial role in modulating the compound's interaction with biological targets. Sulfur-based compounds are known for their ability to engage with various enzymes and receptors, often leading to potent pharmacological effects. This has prompted researchers to explore derivatives of this class of molecules as potential candidates for treating a wide range of diseases.

The phenylmethoxyphenyl moiety adds another layer of complexity to the structure, contributing to its overall pharmacological profile. This aromatic ring system is frequently incorporated into drug molecules due to its ability to enhance binding affinity and selectivity. The combination of these structural elements makes Diethyl 2-[2-[2-chloro-4-(3-phenylmethoxyphenyl)sulfanylphenyl]ethyl]-2-fluoropropanedioate a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have highlighted the role of fluorinated sulfanyl compounds in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The structural features of Diethyl 2-[2-[2-chloro-4-(3-phenylmethoxyphenyl)sulfanylphenyl]ethyl]-2-fluoropropanedioate align well with this area of research, suggesting that it may possess properties conducive to enhancing cognitive function or alleviating symptoms associated with neurodegenerative diseases.

The synthesis of Diethyl 2-[2-[2-chloro-4-(3-phenylmethoxyphenyl)sulfanylphenyl]ethyl]-2-fluoropropanedioate presents a formidable challenge due to its complex architecture. However, advancements in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations have been instrumental in achieving these synthetic goals. These methods allow chemists to manipulate the various functional groups within the molecule with remarkable control, enabling the creation of diverse derivatives for further study.

The pharmacological evaluation of Diethyl 2-[2-[2-chloro-4-(3-phenylmethoxyphenyl)sulfanylphenyl]ethyl]-2-fluoropropanedioate has revealed several intriguing properties. In vitro studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting potential therapeutic applications. For instance, preliminary data indicate that it may inhibit certain kinases involved in cancer progression or modulate neurotransmitter release in the brain. These findings are particularly exciting as they open up new avenues for developing treatments targeting these conditions.

The compound's interaction with biological targets is further enhanced by its solubility profile, which has been optimized through careful molecular design. Solubility is a critical factor in drug development, as it determines how well a molecule can be absorbed and distributed within the body. By fine-tuning the structural features of Diethyl 2-[2-[2-chloro-4-(3-phenylmethoxyphenyl)sulfanylphenyl]ethyl]-2-fluoropropanedioate, researchers have been able to improve its solubility while maintaining its biological activity.

Future research on Diethyl 2-[2-[2-chloro-4-(3-phenylmethoxyphenyl)sulfanylphenyl]ethyl]-2-fluoropropanedioate will likely focus on elucidating its mechanism of action and exploring its potential in preclinical models. Understanding how this compound interacts with biological systems at the molecular level will provide valuable insights into its therapeutic potential and help guide the development of more effective treatments. Additionally, investigating analogs and derivatives will allow researchers to fine-tune its properties for specific applications.

The broader implications of this research are significant, as they contribute to our understanding of how complex organic molecules can be designed and optimized for therapeutic use. The development of novel drug candidates like Diethyl 2-[...] is a testament to the power of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are essential for translating basic scientific discoveries into tangible medical benefits.